Cas no 2138396-61-7 (2-(1-methylpyrrolidin-2-yl)methyl-2H-1,2,3-triazol-4-amine)

• Product Name: 2-(1-methylpyrrolidin-2-yl)methyl-2H-1,2,3-triazol-4-amine
• CAS No: 2138396-61-7
• MF: C₈H₁₅N₅
• MW: 181.238200426102
• CID: 6201933
• PubChem ID: 165479369
• Update Time: 2025-05-22

2-(1-methylpyrrolidin-2-yl)methyl-2H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1-methylpyrrolidin-2-yl)methyl-2H-1,2,3-triazol-4-amine
• EN300-1114316
• 2138396-61-7
• 2-[(1-methylpyrrolidin-2-yl)methyl]-2H-1,2,3-triazol-4-amine

• Inchi： 1S/C8H15N5/c1-12-4-2-3-7(12)6-13-10-5-8(9)11-13/h5,7H,2-4,6H2,1H3,(H2,9,11)
• InChI Key： RZLBQEWSTYFUJX-UHFFFAOYSA-N
• SMILES： N1(C)CCCC1CN1N=CC(N)=N1

Computed Properties

• Exact Mass: 181.13274550g/mol
• Monoisotopic Mass: 181.13274550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 60Ų

Additional information on 2-(1-methylpyrrolidin-2-yl)methyl-2H-1,2,3-triazol-4-amine

Comprehensive Overview of 2-(1-methylpyrrolidin-2-yl)methyl-2H-1,2,3-triazol-4-amine (CAS No. 2138396-61-7)

The compound 2-(1-methylpyrrolidin-2-yl)methyl-2H-1,2,3-triazol-4-amine (CAS No. 2138396-61-7) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. This heterocyclic compound combines a pyrrolidine ring with a 1,2,3-triazole moiety, making it a promising candidate for drug discovery and development. Its molecular formula and intricate structure contribute to its potential applications in targeting specific biological pathways, particularly in the fields of central nervous system (CNS) disorders and enzyme inhibition.

Recent trends in scientific literature highlight the growing interest in triazole-containing compounds due to their versatility in medicinal chemistry. The 1,2,3-triazole core, in particular, is known for its stability and ability to participate in hydrogen bonding, which enhances its binding affinity to biological targets. When combined with the pyrrolidine scaffold, this compound exhibits improved pharmacokinetic properties, such as enhanced solubility and bioavailability. Researchers are actively exploring its potential as a neuromodulator or receptor agonist/antagonist, aligning with current demands for novel therapeutics in neurodegenerative diseases like Alzheimer's and Parkinson's.

From a synthetic perspective, 2-(1-methylpyrrolidin-2-yl)methyl-2H-1,2,3-triazol-4-amine is typically synthesized via click chemistry approaches, leveraging copper-catalyzed azide-alkyne cycloaddition (CuAAC). This method is favored for its high yield and selectivity, making it a cornerstone in modern organic synthesis. The compound's CAS No. 2138396-61-7 serves as a critical identifier for researchers sourcing materials or validating experimental results, emphasizing the importance of accurate chemical databases in collaborative science.

In the context of drug design, this compound's amine functional group offers a reactive site for further derivatization, enabling the creation of libraries of analogs for structure-activity relationship (SAR) studies. Such efforts are pivotal in optimizing efficacy and minimizing off-target effects. Additionally, computational modeling and molecular docking studies have predicted its interactions with various G-protein-coupled receptors (GPCRs), a hot topic in current pharmacological research.

Beyond therapeutics, 2-(1-methylpyrrolidin-2-yl)methyl-2H-1,2,3-triazol-4-amine has potential applications in bioconjugation and probe development for diagnostic imaging. Its fluorescent properties, when modified, could aid in visualizing cellular processes, a technique increasingly relevant in precision medicine. This aligns with the surge in demand for theranostic agents that combine therapy and diagnostics.

Environmental and safety profiles of this compound are also under scrutiny, as regulatory agencies emphasize green chemistry principles. Its biodegradability and low toxicity, as suggested by preliminary studies, position it favorably for sustainable industrial applications. Researchers frequently search for CAS No. 2138396-61-7 safety data or handling guidelines, reflecting the community's commitment to responsible science.

In summary, 2-(1-methylpyrrolidin-2-yl)methyl-2H-1,2,3-triazol-4-amine represents a multifaceted compound with broad implications across pharmaceuticals, biochemistry, and material science. Its structural features and adaptable chemistry make it a valuable asset in addressing contemporary challenges in health and technology, while its CAS No. 2138396-61-7 ensures traceability and reproducibility in global research endeavors.